Cas no 899213-87-7 (6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 899213-87-7
• MF: C₂₄H₁₉F₂NO₃S
• MW: 439.474372148514
• CID: 6528274
• Update Time: 2025-08-03

6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 6,7-difluoro-1-[(3-methylphenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-one

• Inchi： 1S/C24H19F2NO3S/c1-15-6-8-18(9-7-15)31(29,30)23-14-27(13-17-5-3-4-16(2)10-17)22-12-21(26)20(25)11-19(22)24(23)28/h3-12,14H,13H2,1-2H3
• InChI Key： YHEWBYBTAVXROG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=C(F)C(F)=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Additional information on 6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

6,7-Difluoro-3-(4-Methylbenzenesulfonyl)-1-(3-Methylphenyl)methyl-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound 6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one, with CAS No. 899213-87-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydroquinolinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by the presence of a quinolinone skeleton with fluorine substituents at positions 6 and 7, a sulfonyl group at position 3, and a methyl-substituted phenyl group at position 1. These structural features contribute to its unique physicochemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in this molecule suggests that it may exhibit enhanced drug-like qualities compared to its non-fluorinated counterparts. Additionally, the sulfonyl group at position 3 is a common feature in bioactive molecules, often contributing to hydrogen bonding capacity and receptor binding affinity.

The synthesis of 6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one involves a series of intricate organic reactions, including nucleophilic aromatic substitution, Suzuki coupling, and oxidation steps. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing. The development of efficient synthetic routes has been a focal point in recent studies, as it enables the scalable production of this compound for preclinical trials.

In terms of biological activity, this compound has shown promising results in various assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer progression and inflammation. The methyl-substituted phenyl group at position 1 plays a critical role in enhancing the molecule's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets.

One of the most exciting developments related to this compound is its potential application in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have indicated that it may possess neuroprotective properties by modulating key pathways involved in amyloid-beta formation and tau phosphorylation. Furthermore, its ability to penetrate the blood-brain barrier makes it a strong candidate for central nervous system-targeted therapies.

The structural uniqueness of 6,7-difluoro-3-(4-methylbenzenesulfonyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one also makes it an attractive lead compound for further optimization through medicinal chemistry approaches. Researchers are currently exploring analogs with variations in the substituent patterns to enhance potency and selectivity. These efforts are expected to yield novel drug candidates with improved therapeutic profiles.

In conclusion, CAS No. 899213-87-7 represents a cutting-edge molecule with significant potential in the field of drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and biological testing, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is likely to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic interventions.